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Compound of Interest

Compound Name: Iridium trichloride hydrate

Cat. No.: B1316252 Get Quote

Essential Safety and Handling Guide for Iridium
Trichloride Hydrate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Iridium trichloride hydrate. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: Iridium(III) chloride hydrate

Synonyms: Iridium trichloride hydrate, Iridium chloride trihydrate, Iridium chloride

hexahydrate[1]

CAS Number: 14996-61-3[1][2][3]

Hazard Summary
Iridium trichloride hydrate is a dark green-black crystalline powder that may cause eye and

skin irritation.[4] It is also moisture-sensitive.[2][4] Ingestion and inhalation may lead to irritation

of the digestive and respiratory tracts, respectively.[4] The full toxicological properties of this

substance have not been completely investigated.[4] Under fire conditions, it may decompose

to produce hazardous products such as hydrogen chloride gas and iridium oxide fumes.[1]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Iridium trichloride hydrate to

minimize exposure.

PPE Category Specification Standard Compliance

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

[5]

Skin Protection

Chemically resistant,

impervious gloves (e.g.,

Natural rubber).

Inspect gloves prior to use.[5]

[6]

Body Protection

Appropriate protective clothing

to prevent skin exposure, such

as a lab coat. Long-sleeved

clothing is recommended.

Select based on the

concentration and amount of

the dangerous substance at

the specific workplace.[3][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if dust

is generated or exposure limits

are exceeded.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2][4] Use a

P95 (US) or P1 (EU EN 143)

particle respirator for nuisance

exposures.[5]

Operational and Handling Protocols
Handling:

Handle in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[5][6]

Avoid contact with skin, eyes, and clothing.[1][4]

Do not breathe in dust.[2]
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Wash hands thoroughly after handling and before breaks.[4][5][6]

Keep the container tightly closed when not in use.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep containers tightly sealed in a designated corrosives area.[2]

Protect from moisture.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, alkalis,

organic solvents, and metal powders.[1]

First Aid Measures
Immediate medical attention is required for all exposure routes.[2]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the upper

and lower eyelids.[1][4] Remove contact lenses

if present and easy to do so.[1][2] Seek

immediate medical attention.[2][4]

Skin Contact

Remove all contaminated clothing and shoes

immediately.[2][4] Wash the affected area with

soap and plenty of water for at least 15 minutes.

[1][4] Seek medical attention if irritation persists.

[1]

Inhalation

Move the individual to fresh air immediately.[1]

[4] If breathing is difficult, provide oxygen.[4] If

the person is not breathing, give artificial

respiration.[2][4] Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting.[1][2] If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[4] Never

give anything by mouth to an unconscious

person.[1][4] Seek immediate medical attention.

[4]

Spill and Disposal Plans
Spill Cleanup Protocol: In the event of a spill, follow these steps while wearing the appropriate

PPE:

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if

necessary.[5] Eliminate all sources of ignition.[1]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Prevent the spill from spreading or entering drains.[1][5][7] Create a dike

around the spill using inert absorbent materials like sand, earth, diatomaceous earth, or
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vermiculite.[8]

Cleanup:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and

place it into a suitable, dry, closed container for disposal.[1][4]

For liquid spills, cover with an inert, non-combustible absorbent material.[8] Work from the

outside of the spill inwards.[9]

Decontamination: After the material has been collected, clean the spill area with soap and

water.[9]

Disposal: Label the container with the collected waste clearly and dispose of it as hazardous

waste in accordance with federal, state, and local regulations.[2][9]

Waste Disposal:

Dispose of unused product and contaminated materials at an approved waste disposal plant.

[2]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[5][6]

Always consult with a licensed professional waste disposal service.[5] Do not allow the

product to enter drains.[5][6]
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Chemical Spill Occurs

Immediate Response Actions

Cleanup Procedure

Post-Cleanup

Iridium Trichloride Hydrate Spill

Alert Personnel & Evacuate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material

Absorb/Sweep Up Material

Collect in Labeled, Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Iridium trichloride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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